Cas no 6401-17-8 (1,2-Propanedione, 1-(3-nitrophenyl)-)

• Product Name: 1,2-Propanedione, 1-(3-nitrophenyl)-
• CAS No: 6401-17-8
• MF: C₉H₇NO₄
• MW: 193.156182527542
• CID: 425153
• PubChem ID: 13585601
• Update Time: 2025-04-19

1,2-Propanedione, 1-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanedione, 1-(3-nitrophenyl)-
• 1-(3-nitrophenyl)propane-1,2-dione
• DTXSID10544400
• 6401-17-8
• AKOS017514500

• Inchi： 1S/C9H7NO4/c1-6(11)9(12)7-3-2-4-8(5-7)10(13)14/h2-5H,1H3
• InChI Key： AYPJXGCCAPBHLU-UHFFFAOYSA-N
• SMILES： O=C(C(C)=O)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 193.03751
• Monoisotopic Mass: 193.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 80Ų

Experimental Properties

• PSA: 77.28